Cas no 261951-73-9 (3-Fluoro-4-methylphenylacetonitrile)

3-Fluoro-4-methylphenylacetonitrile structure
261951-73-9 structure
Product Name:3-Fluoro-4-methylphenylacetonitrile
CAS No:261951-73-9
MF:C9H8FN
MW:149.164925575256
MDL:MFCD01631535
CID:67322
PubChem ID:2774623
Update Time:2025-09-25

3-Fluoro-4-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-methylphenylacetonitrile
    • (3-fluoro-4-methylphenyl)acetonitrile
    • 2-(3-fluoro-4-methylphenyl)ethanenitrile
    • 3-fluoro-4-methylbenzyl cyanide
    • AC1MCOQ0
    • AG-E-81853
    • SBB055118
    • TS-01955
    • 261951-73-9
    • FT-0649964
    • EN300-1853160
    • SCHEMBL8282785
    • A5199
    • CS-0135400
    • 2-(3-fluoro-4-methylphenyl)acetonitrile
    • DTXSID10379133
    • AMY24769
    • MFCD01631535
    • Benzeneacetonitrile, 3-fluoro-4-methyl-
    • AKOS006228387
    • DB-023856
    • MDL: MFCD01631535
    • Inchi: 1S/C9H8FN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4H2,1H3
    • InChI Key: XQPIJOIPFIRHRO-UHFFFAOYSA-N
    • SMILES: FC1C=C(CC#N)C=CC=1C

Computed Properties

  • Exact Mass: 149.06414
  • Monoisotopic Mass: 149.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 233.8±25.0 °C at 760 mmHg
  • Flash Point: 93.4±26.9 °C
  • Refractive Index: 1.507
  • PSA: 23.79
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Fluoro-4-methylphenylacetonitrile Security Information

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